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Compound Focus: 4,4'-Azobis(4-cyanovaleric acid)

CAS No.: 2638-94-0

Cat. No.: S590686

4' azobis(4 cyanovaleric acid) solubility issues
troubleshooting

ACVA Properties Overview

The tables below summarize key physical and thermal characteristics of ACVA from the search results to aid

in your experimental planning.

Physical and Chemical Properties

Property Value | Description Source
CAS Number 2638-94-0 [1][2]
[3]
Molecular Formula C12H16N40Oa [1]112]
[3]
Molecular Weight 280.28 g/mol [1] [2]

[3]
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Property Value | Description Source
Physical Form White to colorless, crystalline powder [1] [4]
Melting Point 118-125 °C (with decomposition) [2] [3]
Water Solubility Reported as soluble in water and organic solvents [1]. Slightly
soluble in DMSO and methanol [3].

Recommended Protect from light, store at 2-8°C (refrigerated) [4] [3].
Storage

Thermal Stability and Hazard Data
Property Value | Description Source
Flash Point ~258.3 °C [2]

Decomposition
Process

Apparent Activation
Energy (E,)

Heat of Decomposition
(AHg)

Toxic Decomposition
Products

Safety Classification

Complex, with four mass loss stages.

~91 kJ mol~? (lowest among common azo initiators, indicating

higher susceptibility to decomposition).

~4706 J g~* (highest heat release among common azo initiators).

May include HCN and CHa.

Flammable Solid (Hazard Class 4.1); Signal Word:

Danger

(GHS); Hazard Statement: H242 (May catch fire if exposed to air).

General Guidance for Handling Azo Initiators

[5]

[5]

[5]

[5]

[2] [3]
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While specific ACVA solubility protocols were not found, the thermal data highlights critical handling

requirements. The following workflow outlines key considerations for preparing and using ACVA solutions

Prepare ACVA Solution

Use Cold Solvent
(Dissolve in chilled water/organic solvent)

to prevent thermal decomposition.

Avoid Heating
(Do not use elevated temperatures to aid dissolution)

Prepare Small Batches Hazard: Thermal Decomposition
(Make fresh solutions, use immediately) Can release toxic gases (HCN, CHa)

'

Store Solid Form Correctly
(Keep refrigerated, 2-8°C, protected from light)

Click to download full resolution via product page

Frequently Asked Questions

e What is the primary use of ACVA in research? ACVA is a water-soluble azo compound widely used
as a radical initiator in processes like radical polymerization and the creation of polymers and

materials [5] [1].

e Why is it critical to avoid heating ACVA? ACVA has a relatively low apparent activation energy

(91 kJ mol~') and a complex decomposition process that starts before melting [5] [2]. Heating can
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trigger a thermal runaway reaction, releasing a significant amount of heat (%4706 J g~!) and potentially

generating toxic gases like hydrogen cyanide (HCN) [5].

e How should I store ACVA? ACVA should be stored as a solid in a refrigerator, typically between 2-
8°C, and must be protected from light to maintain its stability [4] [3]. It is classified as a flammable

solid and may be considered a dangerous good for transport [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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